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Compound of Interest |

Compound Name: Ethyl 2-(3-cyanophenyl)acetate
CAS No.: 210113-91-0
Cat. No.: B1338665

In the landscape of drug discovery and chemical synthesis, the novel compounds we handle
are often accompanied by a limited history of safety and toxicological data. Ethyl 2-(3-
cyanophenyl)acetate, a valuable building block in medicinal chemistry, is one such
compound. This guide is crafted for the diligent researcher and scientist, providing a framework
for its safe handling. It moves beyond mere compliance, aiming to instill a deep, causal
understanding of the necessary safety protocols. Our philosophy is that a well-informed
scientist is the cornerstone of a safe laboratory. This document is built on the pillars of
expertise, trustworthiness, and authoritative grounding, ensuring that every recommendation is
backed by verifiable data and best practices.

Compound Identification and Physicochemical
Properties

Before handling any chemical, a thorough understanding of its identity and properties is
paramount.
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Property Value Source
. Ethyl 2-(3-
Chemical Name [1]
cyanophenyl)acetate

3-Cyanophenylacetic acid

Synonym(s) ethyl ester 12
CAS Number 210113-91-0 [1][2]
Molecular Formula C11H11NO2 [1][2]
Molecular Weight 189.21 g/mol [1][2]
Storage Sealed in dry, 2-8°C [2]

Hazard Identification and GHS Classification

Ethyl 2-(3-cyanophenyl)acetate is classified as a hazardous substance.[3] The Globally

Harmonized System (GHS) provides a universal framework for communicating these hazards.

GHS Classification Information
Pictogram
Signal Word Warning

Hazard Statements

H302: Harmful if swallowed.[2][4] H315: Causes

skin irritation.[2][4] H319: Causes serious eye

irritation.[2][4] H335: May cause respiratory

irritation.[2][4]

Precautionary Statements

P261, P264, P270, P271, P280, P302+P352,
P304+P340, P330, P362+P364, P405, P501[2]

Toxicological Profile: The Nitrile Moiety

The presence of a nitrile (-C=N) group warrants special attention. Organic nitriles can be

metabolized to release cyanide ions, which are potent inhibitors of cellular respiration.[3]

Symptoms of nitrile or cyanide poisoning can include headache, dizziness, nausea, and in
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severe cases, convulsions, paralysis, and respiratory failure.[3] The compound is harmful if
inhaled, swallowed, or absorbed through the skin.[3]

The Proactive Safety Workflow: From Risk
Assessment to Emergency Preparedness

A foundational principle of laboratory safety is the proactive identification and mitigation of
risks. The following workflow illustrates the cyclical nature of safety management.

Risk Assessment & Mitigation
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Caption: Proactive Safety Management Workflow.
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Engineering Controls: The First Line of Defense

Engineering controls are designed to remove the hazard at the source, before it comes into
contact with the researcher.

+ Fume Hood: All manipulations of Ethyl 2-(3-cyanophenyl)acetate, including weighing,
dissolving, and transferring, must be conducted in a certified chemical fume hood.[4] This is
crucial to prevent the inhalation of any dust or vapors.[3]

» Ventilation: The laboratory should be equipped with good general ventilation to supplement
the local exhaust of the fume hood.[5][6]

Personal Protective Equipment (PPE): The Essential
Barrier

PPE is the last line of defense and must be used in conjunction with engineering controls.

PPE Category Specification Rationale

o Protects against splashes and
) Safety glasses with side ] ) ]
Eye/Face Protection ) ) airborne particles, preventing
shields or chemical goggles.[3] ] o
serious eye irritation.[4]

] ] Prevents skin contact, which
Chemical-resistant gloves o
_ ) . can cause irritation and
Skin Protection (e.g., nitrile).[3] A lab coat must

systemic toxicity through
absorption.[3][4]

be worn.

Not typically required when

using a fume hood. If a fume

Respiratory Protection

hood is not available or in case
of a large spill, a NIOSH-
approved respirator with an
appropriate cartridge should
be used.[7]

Prevents respiratory tract
irritation and systemic toxicity

from inhalation.[4]
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Standard Operating Procedures (SOPs) for Safe
Handling

Adherence to well-defined SOPs is critical for minimizing exposure and ensuring experimental
reproducibility.

Protocol for Weighing the Solid Compound

e Preparation: Don appropriate PPE (lab coat, gloves, safety glasses). Ensure the chemical
fume hood is on and functioning correctly.

o Staging: Place a weigh boat, spatula, and a sealable container for the compound inside the
fume hood.

e Taring: Place the empty weigh boat on the analytical balance inside the fume hood and tare
the balance.

¢ Dispensing: Carefully dispense the desired amount of Ethyl 2-(3-cyanophenyl)acetate onto
the weigh boat. Avoid creating dust.

o Containment: Immediately and securely close the stock container.

o Cleanup: Clean the spatula and any minor spills within the fume hood using a damp cloth,
which should then be disposed of as hazardous waste.

Protocol for Solution Preparation

o Preparation: Perform this procedure entirely within a chemical fume hood.
o Transfer: Carefully transfer the weighed solid into an appropriate flask.
» Solvent Addition: Add the desired solvent to the flask using a funnel to prevent splashing.

o Dissolution: Gently swirl or stir the mixture until the solid is fully dissolved. If necessary, use a
sealed container on a stir plate.

e Labeling: Clearly label the flask with the compound name, concentration, solvent, date, and
your initials.

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1338665?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Accidental Release and Emergency Procedures

Preparedness is key to effectively managing unforeseen events.

Spill Response

e Minor Spill (in a fume hood):
o Absorb the spill with an inert material like vermiculite or sand.[3]
o Scoop the absorbed material into a labeled, sealable container for hazardous waste.
o Wipe the area with a suitable solvent, followed by soap and water.[8]
e Major Spill (outside a fume hood):
o Evacuate the immediate area and alert colleagues.[9]
o If safe to do so, increase ventilation to the area.
o Prevent the spill from entering drains.[3]

o Follow your institution's emergency response protocol.

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an exposure.
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate
medical attention.[9][10]

Immediately remove all contaminated clothing.
[3] Wash the affected area thoroughly with soap
Skin Contact and plenty of water for at least 15 minutes.[6]

[10] Seek medical attention if irritation persists.

[3]

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.
Eye Contact ]

[6][10] Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[4]

Do NOT induce vomiting.[6][10] Rinse the
) mouth with water.[10] Never give anything by
Ingestion .
mouth to an unconscious person.[10] Seek

immediate medical attention.[4]

Firefighting Measures

While not classified as flammable, understanding how to handle a fire involving this compound
is crucial.

o Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant
foam.[3][11] For larger fires, water spray or fog can be used.[3]

e Hazardous Combustion Products: Heating may lead to the emission of toxic fumes, including
carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), and potentially highly
toxic hydrogen cyanide (HCN).[3]

» Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[3][11]
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Emergency Response Logic

In the event of an emergency, a clear and logical response is vital.

Emergency Response Protocol
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Caption: Logical flow for emergency response.

Storage and Disposal

o Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[3][4][5]
The recommended temperature is 2-8°C.[2] Keep away from incompatible materials such as
strong oxidizing agents and acids.[5][6]

» Disposal: Dispose of waste material and contaminated items in accordance with local,
regional, and national regulations at an approved waste disposal plant.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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